Cas no 154519-62-7 (Benzenamine, 2-chloro-N-2-propynyl- (9CI))

• Product Name: Benzenamine, 2-chloro-N-2-propynyl- (9CI)
• CAS No: 154519-62-7
• MF: C₉H₈ClN
• MW: 165.619521141052
• CID: 106607
• PubChem ID: 10975840
• Update Time: 2025-04-18

Benzenamine, 2-chloro-N-2-propynyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-chloro-N-2-propynyl- (9CI)
• 2-chloro-N-prop-2-ynylaniline
• (2-Chloro-phenyl)-prop-2-ynyl-amine
• 154519-62-7
• AKOS009046961
• 2-chloro-N-propargylaniline
• DTXSID50450379
• 2-Chloro-N-(prop-2-yn-1-yl)aniline
• SCHEMBL25001918

• Inchi： 1S/C9H8ClN/c1-2-7-11-9-6-4-3-5-8(9)10/h1,3-6,11H,7H2
• InChI Key： DJMJZIPKJLFZGW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NCC#C

Computed Properties

• Exact Mass: 165.03464
• Monoisotopic Mass: 165.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03